Cas no 25727-93-9 (Morpholine,4-tetradecyl-)

Morpholine,4-tetradecyl- is a tertiary amine derivative of morpholine, featuring a tetradecyl (C14) alkyl chain substituted at the 4-position. This structural modification enhances its lipophilic character, making it suitable for applications requiring solubility in nonpolar media. The compound exhibits properties typical of morpholine derivatives, including basicity and chelating potential, while the long alkyl chain contributes to surfactant-like behavior. It may serve as an intermediate in organic synthesis, corrosion inhibitor, or phase-transfer catalyst. The balance between hydrophilic (morpholine ring) and hydrophobic (alkyl chain) moieties allows for tunable compatibility in formulations. Its stability under moderate conditions and predictable reactivity profile are advantageous for controlled chemical processes.
Morpholine,4-tetradecyl- structure
Morpholine,4-tetradecyl- structure
Product Name:Morpholine,4-tetradecyl-
CAS No:25727-93-9
MF:C18H37NO
MW:283.492485761642
CID:264254
PubChem ID:117616
Update Time:2025-10-29

Morpholine,4-tetradecyl- Chemical and Physical Properties

Names and Identifiers

    • Morpholine,4-tetradecyl-
    • 4-tetradecylmorpholine
    • 25727-93-9
    • F87926
    • DTXSID0067131
    • Morpholine, 4-tetradecyl-
    • 7W77749TKE
    • EINECS 247-213-7
    • SCHEMBL8958014
    • AKOS024390915
    • CHEMBL4096168
    • NS00027952
    • JMJDXDJTXDRLAL-UHFFFAOYSA-N
    • Inchi: 1S/C18H37NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-15-17-20-18-16-19/h2-18H2,1H3
    • InChI Key: JMJDXDJTXDRLAL-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 283.28771
  • Monoisotopic Mass: 283.287514804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47

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